Cas no 89671-67-0 (Pyrazolidinium, 1-methyl-3-oxo-1-phenyl-, chloride)
89671-67-0 structure
Product Name:Pyrazolidinium, 1-methyl-3-oxo-1-phenyl-, chloride
CAS No:89671-67-0
MF:C10H13ClN2O
MW:212.676021337509
CID:592624
PubChem ID:71325574
Update Time:2025-04-19
Pyrazolidinium, 1-methyl-3-oxo-1-phenyl-, chloride Chemical and Physical Properties
Names and Identifiers
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- Pyrazolidinium, 1-methyl-3-oxo-1-phenyl-, chloride
- 1-methyl-1-phenylpyrazolidin-1-ium-3-one,chloride
- 89671-67-0
- 1-Methyl-3-oxo-1-phenylpyrazolidin-1-ium chloride
- DTXSID50754884
-
- Inchi: 1S/C10H12N2O.ClH/c1-12(8-7-10(13)11-12)9-5-3-2-4-6-9;/h2-6H,7-8H2,1H3;1H
- InChI Key: JXHXOZKKHCCVIL-UHFFFAOYSA-N
- SMILES: [Cl-].O=C1CC[N+](C)(C2C=CC=CC=2)N1
Computed Properties
- Exact Mass: 212.0716407g/mol
- Monoisotopic Mass: 212.0716407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1Ų
Pyrazolidinium, 1-methyl-3-oxo-1-phenyl-, chloride Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
89671-67-0 (Pyrazolidinium, 1-methyl-3-oxo-1-phenyl-, chloride) Related Products
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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